Cas no 1261935-15-2 (2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid)

• Product Name: 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid
• CAS No: 1261935-15-2
• MF: C₁₆H₁₃ClN₂O₃
• MW: 316.7390229702
• MDL: MFCD18318363
• CID: 2764528
• PubChem ID: 53224289
• Update Time: 2025-10-19

2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261935-15-2
• DTXSID70688233
• 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid, 95%
• 2-CHLORO-5-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]ISONICOTINIC ACID
• MFCD18318363
• 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid

• MDL： MFCD18318363
• Inchi： 1S/C16H13ClN2O3/c17-14-7-12(16(21)22)13(8-18-14)9-2-1-3-10(6-9)15(20)19-11-4-5-11/h1-3,6-8,11H,4-5H2,(H,19,20)(H,21,22)
• InChI Key： HHJPLYKNIRPRFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1=CC=CC(=C1)C(NC1CC1)=O

Computed Properties

• Exact Mass: 316.0614700Da
• Monoisotopic Mass: 316.0614700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid

Recent Advances in the Study of 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid (CAS: 1261935-15-2)

The compound 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid (CAS: 1261935-15-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid as a promising scaffold for the development of novel small-molecule inhibitors. Its unique chemical structure, featuring a chlorinated isonicotinic acid core and a cyclopropylaminocarbonylphenyl moiety, has been shown to interact with specific biological targets, including enzymes involved in inflammatory pathways and metabolic regulation.

One of the key advancements in the study of this compound is its synthesis via a multi-step process involving palladium-catalyzed cross-coupling reactions. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. The compound's stability under physiological conditions has also been confirmed, which is crucial for its potential use in drug development.

In vitro and in vivo studies have demonstrated that 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid exhibits potent inhibitory activity against specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings suggest its potential as a therapeutic agent for conditions like autoimmune diseases, cancer, and metabolic disorders. Notably, its selectivity profile minimizes off-target effects, reducing the likelihood of adverse reactions.

Further research is underway to explore the compound's pharmacokinetics and pharmacodynamics. Preliminary data indicate favorable absorption and distribution properties, with moderate plasma protein binding and good bioavailability. These characteristics position it as a viable candidate for further preclinical and clinical evaluation.

In conclusion, 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]isonicotinic acid (CAS: 1261935-15-2) represents a promising avenue for drug discovery. Its unique chemical properties, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic efficacy and safety profile, paving the way for potential clinical applications.